Methyl 3-hydroxy-5-isobutoxybenzoate
Overview
Description
Methyl 3-hydroxy-5-isobutoxybenzoate (MHIB) is a chemical compound found in a variety of products, such as cosmetics and food items. It is an ester of 3-hydroxy-5-isobutoxybenzoic acid and is used as a preservative, fragrance, and stabilizer. It is a white powder that is insoluble in water and has a melting point of around 120°C. MHIB is also known as methyl-l-hydroxy-5-isobutoxybenzoate, methyl-l-hydroxy-5-isobutoxybenzoic acid ester, and methyl-l-hydroxy-5-isobutoxybenzoic acid.
Mechanism of Action
MHIB is a preservative and stabilizer that works by preventing the growth of microorganisms. It does this by inhibiting the growth of bacteria, fungi, and other microorganisms. It also acts as a fragrance, as it has a pleasant odor.
Biochemical and Physiological Effects
MHIB has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antimicrobial, and antioxidant properties. It has also been shown to have antifungal activity, as well as an ability to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
MHIB has several advantages and limitations for lab experiments. It is relatively inexpensive and easy to obtain, and its chemical structure is well-defined. It is also relatively stable and has a long shelf-life. However, it is not very soluble in water, so it is not suitable for use in water-based experiments.
Future Directions
There are a number of potential future directions for the use of MHIB. It could be used as a preservative in food products, as a stabilizer in pharmaceuticals, or as an ingredient in cosmetics. It could also be used in the production of new materials, such as biodegradable plastics. Additionally, it could be used in research to study the biochemical and physiological effects of MHIB. Finally, it could be used in the development of new drugs or treatments for various diseases and conditions.
Scientific Research Applications
MHIB is used in scientific research as a preservative, stabilizer, and fragrance. It is used in a variety of applications, including food science, pharmaceuticals, and biochemistry. It is also used in the production of plasticizers, surfactants, and other chemicals.
properties
IUPAC Name |
methyl 3-hydroxy-5-(2-methylpropoxy)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-8(2)7-16-11-5-9(12(14)15-3)4-10(13)6-11/h4-6,8,13H,7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOPFHAMCTIQFCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC(=CC(=C1)O)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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